Cas no 1270409-83-0 (3-(6-methoxypyridin-3-yl)morpholine)

• Product Name: 3-(6-methoxypyridin-3-yl)morpholine
• CAS No: 1270409-83-0
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5833267
• PubChem ID: 55295843
• Update Time: 2025-05-25

3-(6-methoxypyridin-3-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 3-(6-methoxypyridin-3-yl)morpholine
• Morpholine, 3-(6-methoxy-3-pyridinyl)-
• EN300-1828047
• AKOS006370651
• 1270409-83-0

• Inchi： 1S/C10H14N2O2/c1-13-10-3-2-8(6-12-10)9-7-14-5-4-11-9/h2-3,6,9,11H,4-5,7H2,1H3
• InChI Key： FVXSGNSHUYRMJQ-UHFFFAOYSA-N
• SMILES： N1CCOCC1C1=CC=C(OC)N=C1

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 316.5±42.0 °C(Predicted)
• pka: 7.35±0.40(Predicted)

Additional information on 3-(6-methoxypyridin-3-yl)morpholine

3-(6-Methoxypyridin-3-yl)Morpholine: A Comprehensive Overview

3-(6-Methoxypyridin-3-yl)Morpholine, also known by its CAS number 1270409-83-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure combining a morpholine ring with a substituted pyridine moiety, has garnered attention due to its potential applications in drug development and material science. Recent advancements in synthetic methodologies and computational modeling have further elucidated its properties, making it a subject of extensive research.

The core structure of 3-(6-Methoxypyridin-3-yl)Morpholine consists of a morpholine ring, which is a six-membered saturated heterocycle containing one oxygen atom and one nitrogen atom. Attached to this ring is a pyridine group substituted with a methoxy group at the 6-position. This substitution pattern imparts unique electronic and steric properties to the molecule, influencing its reactivity and biological activity. The methoxy group, in particular, plays a crucial role in modulating the compound's solubility and bioavailability, which are critical factors in drug design.

Recent studies have explored the synthesis of 1270409-83-0 through various routes, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution. These methods have not only improved the efficiency of synthesis but also enabled the preparation of analogs with diverse substituents. For instance, researchers have investigated the impact of varying the position of the methoxy group on the pyridine ring, revealing that its placement significantly affects the compound's pharmacokinetic profile.

In terms of pharmacological applications, 3-(6-Methoxypyridin-3-yl)Morpholine has shown promise as a potential lead compound for treating neurological disorders. Preclinical studies indicate that it exhibits moderate activity as an antidepressant, likely due to its interaction with serotonin reuptake transporters. Additionally, its ability to penetrate the blood-brain barrier suggests potential utility in central nervous system-related therapies.

Beyond pharmacology, this compound has also been examined for its role in material science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in catalysis and sensor applications. Recent findings highlight its effectiveness in enhancing the selectivity of metalloenzymes, opening new avenues for green chemistry and sustainable catalytic processes.

In conclusion, 3-(6-Methoxypyridin-3-yl)Morpholine, CAS No. 1270409-83-0, stands as a versatile molecule with multifaceted applications across diverse scientific domains. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance as a valuable tool in modern chemical research.